4-(3-methyl-1H-1,2,4-triazol-5-yl)benzonitrile
Overview
Description
The compound “4-(1H-1,2,4-triazol-1-ylmethyl)benzonitrile” is an intermediate in the synthesis of Letrozole , an antineoplastic .
Synthesis Analysis
A series of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids was successfully synthesized and their structures were established by NMR and MS analysis .Molecular Structure Analysis
The molecular structure of similar compounds like “3-methyl-1H-1,2,4-triazol-5-amine” has been established .Chemical Reactions Analysis
The synthesis of 1,2,4-triazole derivatives has been reported .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds like “3-methyl-1H-1,2,4-triazol-5-amine” have been reported .Scientific Research Applications
Antimicrobial Activities
- Novel derivatives of 1,2,4-triazole, including 4-(3-methyl-1H-1,2,4-triazol-5-yl)benzonitrile, have been synthesized and evaluated for their antimicrobial properties. These compounds were found to exhibit significant antimicrobial activities, highlighting their potential use in developing new antimicrobial agents (Al‐Azmi & Mahmoud, 2020).
Anticancer Properties
- Some derivatives of 1,2,4-triazole, related to the 4-(3-methyl-1H-1,2,4-triazol-5-yl)benzonitrile structure, have shown promising anticancer properties. Their pharmacological action is associated with the combination of the nitrile groups and the 1,2,4-triazole core, which are significant in drugs like anastrozole and letrozole, known for their anticancer effects (Rud, Kaplaushenko, & Kucheryavyi, 2016).
Corrosion Inhibition
- In the field of material science, benzimidazole derivatives, which include structures similar to 4-(3-methyl-1H-1,2,4-triazol-5-yl)benzonitrile, have been studied for their effectiveness as corrosion inhibitors. These compounds have shown promising results in protecting metals like mild steel in acidic environments (Yadav, Behera, Kumar, & Sinha, 2013).
Antioxidant and Antimicrobial Evaluation
- A series of 1,2,4-triazole derivatives have been synthesized and tested for their antioxidant and antimicrobial properties. These evaluations have indicated that some compounds within this category exhibit significant radical scavenging and antimicrobial activities (Baytas, Kapçak, Çoban, & Özbilge, 2012).
Molecular Docking Studies
- Molecular docking studies on 1,2,4-triazole derivatives have provided insights into their potential binding interactions with biological targets. This research is crucial in understanding the molecular basis of their pharmacological activities and designing more effective drugs (Kaczor et al., 2013).
Mechanism of Action
Target of Action
Similar compounds with a 1,2,4-triazole structure have been reported to exhibit potent inhibitory activities against various cancer cell lines . They have also been associated with the inhibition of enzymes like acetylcholinesterase , which plays a pivotal role in hydrolyzing acetylcholine, an important neurotransmitter .
Mode of Action
Similar compounds have been shown to inhibit the proliferation of cancer cells by inducing apoptosis . In the case of acetylcholinesterase inhibition, it has been reported that the presence of two tryptophan residues located near to the peripheral site and to the catalytic cleft is equally important in establishing the simultaneous bond in both sides of the active site and in contributing to the inhibitory effects .
Biochemical Pathways
It is known that the inhibition of acetylcholinesterase can affect cholinergic synapses in both the central and peripheral nervous systems . Additionally, the induction of apoptosis in cancer cells can impact various cellular pathways related to cell growth and survival .
Pharmacokinetics
The drug-likeness of similar compounds has been investigated by predicting their pharmacokinetic properties . These properties, including absorption, distribution, metabolism, and excretion (ADME), can significantly impact a compound’s bioavailability and therapeutic efficacy.
Result of Action
Similar compounds have been shown to exhibit cytotoxic activities against various cancer cell lines, with ic50 values in the low micromolar range . They have also been reported to inhibit the proliferation of cancer cells by inducing apoptosis .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-(5-methyl-1H-1,2,4-triazol-3-yl)benzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N4/c1-7-12-10(14-13-7)9-4-2-8(6-11)3-5-9/h2-5H,1H3,(H,12,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIJXTZSYPLDYIB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NN1)C2=CC=C(C=C2)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-methyl-1H-1,2,4-triazol-5-yl)benzonitrile |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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